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Abstract
TOTU (O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N′,N′-tetramethyluronium

tetrafluoroborate) is a highly effective uronium-based coupling reagent widely employed in

peptide synthesis. Its high reactivity, suppression of racemization, and the convenient removal

of byproducts make it a valuable tool for the efficient assembly of peptide chains. This technical

guide provides an in-depth overview of the chemical structure, properties, and applications of

the TOTU reagent, including detailed experimental protocols and a mechanistic exploration of

its function in peptide bond formation.

Chemical Structure and Properties
The TOTU reagent is a salt consisting of a tetramethyluronium cation and a tetrafluoroborate

anion. The key to its reactivity lies in the uronium moiety, which readily activates the carboxyl

group of an amino acid.

Chemical Structure:

Systematic Name: O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N′,N′-tetramethyluronium

tetrafluoroborate

CAS Number: 136849-72-4[1]
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Molecular Formula: C₁₀H₁₇BF₄N₄O₃[1]

Molecular Weight: 328.07 g/mol

The structure of the TOTU reagent is depicted below:
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Figure 1: Chemical Structure of TOTU Reagent
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Physicochemical Properties:

A summary of the key physicochemical properties of the TOTU reagent is presented in the

table below for easy reference.

Property Value Reference(s)

Appearance
White to off-white crystalline

powder
[1]

Purity ≥99.0% (HPLC) [1]

Melting Point 142-148 °C

Solubility
High solubility in common

organic solvents
[1]

Storage Conditions
Protect from light and store in

a cool, dry place (≤25°C)
[1]

Mechanism of Action in Peptide Coupling
The primary function of the TOTU reagent is to activate the carboxyl group of an N-protected

amino acid, rendering it susceptible to nucleophilic attack by the amino group of another amino

acid or a growing peptide chain. This activation process proceeds through the formation of a

highly reactive O-acylisourea intermediate. The general mechanism is outlined below.
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Carboxylic Acid Activation

Peptide Bond Formation

R-COOH
R-CO-O-X

(Active Ester Intermediate)
+ TOTU

TOTU Reagent

Tetramethylurea

H₂N-R' R-CO-NH-R'

+ H₂N-R'

Ethyl 2-cyano-2-(hydroxyimino)acetate
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Start: Peptide-Resin

Swell Resin in DMF

Fmoc Deprotection
(20% Piperidine/DMF)

Wash (DMF, DCM)

Couple with Fmoc-AA,
TOTU, DIPEA in DMF

Monitor Reaction
(Kaiser Test)

Wash (DMF, DCM)

Next Amino Acid

End: Elongated Peptide-Resin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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